Cas no 6628-48-4 (2-morpholin-4-yl-5-nitro-N-(4-phenoxyphenyl)benzamide)

• Product Name: 2-morpholin-4-yl-5-nitro-N-(4-phenoxyphenyl)benzamide
• CAS No: 6628-48-4
• MF: C₈H₁₃Br₂NO₂
• MW: 315.002321004868
• CID: 2626369
• PubChem ID: 246947
• Update Time: 2025-04-21

2-morpholin-4-yl-5-nitro-N-(4-phenoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-morpholin-4-yl-5-nitro-N-(4-phenoxyphenyl)benzamide
• 4-(Aethyl-phenyl-arsino)-benzoesaeure; (+-)-4-(ethyl-phenyl-arsino)-benzoic acid; CTK0J0378; Benzoic acid, 4-(ethylphenylarsino)-; (+-)-4-(erythro-2,3-dibromo-butyryl)-morpholine; (+-)-Aethyl-phenyl-p-carboxyphenylarsin; p-(Aethylphenylarsino)benzoesaeure; (+-)-4-(Aethyl-phenyl-arsino)-benzoesaeure; (+-)-4-(erythro-2,3-Dibrom-butyryl)-morpholin;
• NIOSH/QE0706666
• QE07066660
• 4-(2,3-Dibromobutyryl)morpholine
• DTXSID90984820
• Morpholine, 4-(2,3-dibromobutyryl)-
• 2,3-DIBROMO-1-(MORPHOLIN-4-YL)BUTAN-1-ONE
• 6628-48-4
• NCIOpen2_007711
• NSC-60613
• NSC60613

• Inchi： 1S/C8H13Br2NO2/c1-6(9)7(10)8(12)11-2-4-13-5-3-11/h6-7H,2-5H2,1H3
• InChI Key： ARPDEGNOVJFRQA-UHFFFAOYSA-N
• SMILES： BrC(C(C)Br)C(N1CCOCC1)=O

Computed Properties

• Exact Mass: 419.14823
• Monoisotopic Mass: 312.93130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 93.94
• LogP: 1.33000